Cas no 2680791-56-2 (3-Amino-2-benzylpropanal)

• Product Name: 3-Amino-2-benzylpropanal
• CAS No: 2680791-56-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5650579
• PubChem ID: 134207941
• Update Time: 2025-05-22

3-Amino-2-benzylpropanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19812667
• EN300-28270905
• 2680791-56-2
• 3-amino-2-benzylpropanal
• 3-Amino-2-benzylpropanal

• Inchi： 1S/C10H13NO/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-5,8,10H,6-7,11H2
• InChI Key： VJQOZNBLPDGULV-UHFFFAOYSA-N
• SMILES： O=CC(CN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Amino-2-benzylpropanal

3-Amino-2-Benzylpropanal: A Comprehensive Overview

3-Amino-2-benzylpropanal (CAS No: 2680791-56-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for functionalization in advanced molecular designs. Recent studies have highlighted its role in the development of bioactive molecules, making it a subject of interest for researchers worldwide.

The molecular structure of 3-amino-2-benzylpropanal consists of a propanal backbone with an amino group (-NH₂) at the third carbon and a benzyl group (-CH₂-C₆H₅) at the second carbon. This configuration imparts the compound with both aldehyde and amine functionalities, enabling it to participate in a wide range of chemical reactions. The aldehyde group facilitates condensation reactions, while the amino group allows for nucleophilic substitutions and additions, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of 3-amino-2-benzylpropanal production. Researchers have explored various routes, including the Gabriel synthesis, which involves the reaction of benzyl chloride with ammonia to form intermediates that are subsequently subjected to alkylation. Another approach involves the use of transition metal catalysts to facilitate coupling reactions, enabling the construction of complex molecular architectures with high precision.

The application of 3-amino-2-benzylpropanal extends beyond traditional organic synthesis. In the pharmaceutical industry, it has been employed as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For instance, studies have demonstrated its utility in the development of anti-inflammatory agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it a promising candidate for drug delivery systems.

In agrochemical research, 3-amino-2-benzylpropanal has been investigated for its potential as a precursor in the synthesis of plant growth regulators and pesticides. Its interaction with enzymes involved in plant metabolism has shown promise in enhancing crop yields and resistance to environmental stressors.

Moreover, 3-amino-2-benzylpropanal has found applications in materials science, particularly in the development of functional polymers and coatings. Its ability to undergo polymerization under mild conditions has led to its use in creating materials with tailored mechanical and thermal properties.

Recent studies have also explored the green chemistry aspects of 3-amino-2-benzylpropanal synthesis, emphasizing the use of renewable feedstocks and energy-efficient processes. These efforts align with global sustainability goals and highlight the compound's potential for eco-friendly industrial applications.

In conclusion, 3-amino-2-benzylpropanal (CAS No: 2680791-56-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and synthetic flexibility continue to drive innovative research, positioning it as a key player in modern chemical science.